Cas no 145348-77-2 (2,3,4,5-Tetrahydro-1-benzoxepin-5-amine)
145348-77-2 structure
Product Name:2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
CAS No:145348-77-2
MF:C10H13NO
MW:163.216322660446
MDL:MFCD26593834
CID:2161258
PubChem ID:15619698
Update Time:2024-11-02
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
- 2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
- 2,3,4,5-TETRAHYDRO-1-BENZOXEPIN-5-AMINE-HCL
- 2,3,4,5-tetrahydrobenzo[b]oxepin-5-amine
- 1-Benzoxepin-5-amine, 2,3,4,5-tetrahydro-
- QJQARXIEBJBMRM-UHFFFAOYSA-N
- 1336AJ
- EBD3321680
- NE15121
- 5-amino-2,3,4,5-tetrahydro-1-benzoxepine
- VFA34877
- DB-226779
- 145348-77-2
- SB33931
- I10902
- (S)-2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
- SB33932
- CS-0342504
- SB33681
- SCHEMBL1265933
- Z382721416
- SY384777
- AKOS009331219
- EN300-62120
- 1567921-77-0
- MFCD11206491
- MFCD21649048
-
- MDL: MFCD26593834
- Inchi: 1S/C10H13NO/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9H,3,5,7,11H2
- InChI Key: QJQARXIEBJBMRM-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(CCC1)N
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2
- XLogP3: 1.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 69-71 °C
- Boiling Point: 257.1±29.0 °C at 760 mmHg
- Flash Point: 111.5±17.5 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-1g |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-5g |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 5g |
10108.67CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-500mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 500mg |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-250mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 250mg |
1263.58CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-100mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 100mg |
1060.05CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-50mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 50mg |
831.08CNY | 2021-05-07 | |
| Chemenu | CM316591-1g |
2,3,4,5-Tetrahydrobenzo[b]oxepin-5-amine |
145348-77-2 | 95% | 1g |
$439 | 2021-06-17 | |
| Alichem | A019099659-1g |
2,3,4,5-Tetrahydrobenzo[b]oxepin-5-amine |
145348-77-2 | 95% | 1g |
479.40 USD | 2021-06-17 | |
| TRC | T293053-10mg |
2,3,4,5-tetrahydro-1-benzoxepin-5-amine |
145348-77-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T293053-50mg |
2,3,4,5-tetrahydro-1-benzoxepin-5-amine |
145348-77-2 | 50mg |
$ 135.00 | 2022-06-02 |
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
145348-77-2 (2,3,4,5-Tetrahydro-1-benzoxepin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk